![molecular formula C10H12ClF2N B2711519 2-(2,6-Difluorophenyl)pyrrolidine hydrochloride CAS No. 2135331-85-8](/img/structure/B2711519.png)
2-(2,6-Difluorophenyl)pyrrolidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2,6-Difluorophenyl)pyrrolidine hydrochloride” is a chemical compound with the CAS Number: 2135331-85-8 . It has a molecular weight of 219.66 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for “2-(2,6-Difluorophenyl)pyrrolidine hydrochloride” is 1S/C10H11F2N.ClH/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9;/h1,3-4,9,13H,2,5-6H2;1H
. This code provides a standard way to encode the compound’s molecular structure and formula.
Physical And Chemical Properties Analysis
The compound is solid in physical form . It should be stored in an inert atmosphere at room temperature .
Scientific Research Applications
Microwave-Assisted Fluorination
Microwave-assisted fluorination techniques have shown significant advancements in synthesizing fluorinated compounds, with one study highlighting the successful synthesis of fluorohymenidin, a fluorinated pyrrole-imidazole alkaloid, through the treatment of 2-acylpyrroles. This method demonstrates the potential of microwave-assisted fluorination in efficiently introducing fluorine atoms into complex organic molecules, showcasing its application in the synthesis of biologically active compounds (Troegel & Lindel, 2012).
Synthesis of Pyridine Derivatives
The development of new methods for synthesizing pyridine derivatives is crucial due to their wide range of biological and pharmaceutical properties. A notable study outlined a solvent-free synthesis method for 2,4,6-triarylpyridine derivatives, highlighting the versatility of pyridines in supramolecular chemistry and their potential applications in photodynamic cancer therapy (Maleki, 2015).
Vasodilator Drug Applications
Buflomedil hydrochloride, a drug used for its vasodilator properties, showcases the medical relevance of pyrrolidine derivatives. The study on buflomedil hydrochloride emphasizes the importance of understanding the chemical structure and interactions, such as hydrogen bonding, for its application in treating circulatory disorders (Ravikumar & Sridhar, 2006).
Advanced Material Synthesis
Research on new pyridine-containing polyimides demonstrates the impact of incorporating pyridine units into polymers for enhancing thermal stability and fluorescence properties. This research is pivotal for the development of materials with high thermal resistance and specific optical properties, useful in electronics and photonics (Wang et al., 2008).
Coordination Chemistry
The synthesis and coordination chemistry of 2,6-bis(pyrazolyl)pyridines offer insight into the creation of luminescent lanthanide compounds for biological sensing and iron complexes with unique thermal and photochemical properties. This research underlines the significance of pyridine derivatives in developing advanced materials for sensing and catalysis (Halcrow, 2005).
Safety And Hazards
properties
IUPAC Name |
2-(2,6-difluorophenyl)pyrrolidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2N.ClH/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9;/h1,3-4,9,13H,2,5-6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYHWYBGGVJBQCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=C(C=CC=C2F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Difluorophenyl)pyrrolidine hydrochloride | |
CAS RN |
2135331-85-8 |
Source
|
Record name | 2-(2,6-difluorophenyl)pyrrolidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.